![molecular formula C13H12F4N2O3 B7437667 2,3,3,3-tetrafluoro-N-[2-(3-hydroxy-2-oxo-1H-indol-3-yl)ethyl]propanamide](/img/structure/B7437667.png)
2,3,3,3-tetrafluoro-N-[2-(3-hydroxy-2-oxo-1H-indol-3-yl)ethyl]propanamide
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Overview
Description
2,3,3,3-tetrafluoro-N-[2-(3-hydroxy-2-oxo-1H-indol-3-yl)ethyl]propanamide, also known as TF-3, is a synthetic compound with potential applications in scientific research. This compound is a derivative of indole-3-acetic acid, a naturally occurring plant hormone that regulates various physiological processes. TF-3 is a promising tool for investigating the biochemical and physiological effects of indole-3-acetic acid and its derivatives.
Mechanism of Action
2,3,3,3-tetrafluoro-N-[2-(3-hydroxy-2-oxo-1H-indol-3-yl)ethyl]propanamide is believed to act as an analog of indole-3-acetic acid, binding to the same receptors and signaling pathways in plants. This compound may also act as a prodrug, being converted to indole-3-acetic acid or other active metabolites in vivo.
Biochemical and Physiological Effects:
This compound has been shown to stimulate plant growth and development, including cell elongation, root growth, and lateral root formation. This compound may also regulate gene expression and signal transduction pathways in plants. This compound has potential applications in agriculture and horticulture as a plant growth regulator.
Advantages and Limitations for Lab Experiments
2,3,3,3-tetrafluoro-N-[2-(3-hydroxy-2-oxo-1H-indol-3-yl)ethyl]propanamide is a synthetic compound that can be easily synthesized and purified in the laboratory. This compound is stable and can be stored for long periods of time. However, this compound may have limited solubility in aqueous solutions, which may affect its bioavailability and efficacy in vivo.
Future Directions
1. Investigation of the molecular mechanisms underlying the effects of 2,3,3,3-tetrafluoro-N-[2-(3-hydroxy-2-oxo-1H-indol-3-yl)ethyl]propanamide on plant growth and development.
2. Development of new derivatives of indole-3-acetic acid with improved bioavailability and efficacy.
3. Evaluation of the potential applications of this compound and its derivatives in agriculture and horticulture.
4. Investigation of the potential therapeutic applications of this compound and its derivatives in human diseases, such as cancer and inflammation.
5. Development of new synthetic methods for the preparation of this compound and its derivatives.
Synthesis Methods
2,3,3,3-tetrafluoro-N-[2-(3-hydroxy-2-oxo-1H-indol-3-yl)ethyl]propanamide can be synthesized by reacting 3-hydroxy-2-oxoindole with 2-amino-2,3,3,3-tetrafluoropropanoic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting product is purified by column chromatography and characterized by nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry.
Scientific Research Applications
2,3,3,3-tetrafluoro-N-[2-(3-hydroxy-2-oxo-1H-indol-3-yl)ethyl]propanamide has been used as a tool for investigating the mechanism of action and physiological effects of indole-3-acetic acid and its derivatives. This compound has been shown to mimic the effects of indole-3-acetic acid on plant growth and development, including cell elongation, root growth, and lateral root formation. This compound has also been used to study the role of indole-3-acetic acid in regulating gene expression and signal transduction pathways in plants.
properties
IUPAC Name |
2,3,3,3-tetrafluoro-N-[2-(3-hydroxy-2-oxo-1H-indol-3-yl)ethyl]propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12F4N2O3/c14-9(13(15,16)17)10(20)18-6-5-12(22)7-3-1-2-4-8(7)19-11(12)21/h1-4,9,22H,5-6H2,(H,18,20)(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JMMRZTLJURXQMC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(C(=O)N2)(CCNC(=O)C(C(F)(F)F)F)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12F4N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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